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Compound of Interest

Compound Name: 2-Ethylcyclohexanone

Cat. No.: B1346015

Audience: Researchers, scientists, and drug development professionals.

Abstract: This application note provides a detailed protocol for the synthesis of 2-
ethylcyclohexanone through the Jones oxidation of 2-ethylcyclohexanol. The Jones oxidation
is a reliable and efficient method for oxidizing secondary alcohols to ketones using a chromic
acid solution.[1][2][3] This document outlines the preparation of the Jones reagent, the
oxidation procedure, product isolation, and purification. It also includes comprehensive safety
precautions necessary for handling the carcinogenic chromium(VI) compounds involved.[4] All
guantitative data is presented in structured tables, and the experimental workflow and reaction
mechanism are visualized using diagrams.

Reaction Scheme

The oxidation of the secondary alcohol, 2-ethylcyclohexanol, to the corresponding ketone, 2-
ethylcyclohexanone, is achieved using Jones reagent (a mixture of chromium trioxide, sulfuric
acid, and water) in acetone as a solvent.[1][3]

Chemical equation showing 2-ethylcyclohexanol reacting with Jones Reagent to form 2-
ethylcyclohexanone.

Materials and Reagents

A summary of the required reagents with their relevant properties is provided below.
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Reagent Formula MW ( g/mol ) Amount Moles (mmol)
2-

Ethylcyclohexan CsH160 128.21 6.419 50

ol

Acetone Cs3HeO 58.08 100 mL -

Jones Reagent

Chromium

o CrOs 99.99 13.35¢g 133.5
Trioxide
Sulfuric Acid
H2S04 98.08 11.5mL -
(conc.)
Deionized Water H20 18.02 50 mL -
Work-up
Isopropanol CsHsO 60.10 ~5-10 mL -
Diethyl Ether (C2H5)20 74.12 150 mL -
Sat. Sodium
) NaHCOs 84.01 As needed -
Bicarbonate
Brine (Sat. NaCl)  NaCl 58.44 As needed -
Anhydrous
_ Na2S0a4 142.04 As needed -
Sodium Sulfate
Equipment

e 250 mL three-necked round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Thermometer

Ice-water bath
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Separatory funnel

Rotary evaporator

Standard glassware (beakers, graduated cylinders, Erlenmeyer flasks)

Filtration apparatus

Experimental Protocols

4.1. Preparation of Jones Reagent

The Jones reagent is a solution of chromic acid prepared by dissolving chromium trioxide in
aqueous sulfuric acid.[2]

In a beaker, cautiously add 11.5 mL of concentrated sulfuric acid to 13.35 g of chromium
trioxide (Cr0Os).[5]

Cool the resulting mixture in an ice bath.

Slowly and with constant stirring, add deionized water to bring the total volume to 50 mL.[5]

[6]

Allow the orange-red solution to cool to room temperature before use.

4.2. Oxidation of 2-Ethylcyclohexanol

Set up a 250 mL three-necked round-bottom flask with a magnetic stirrer, a dropping funnel,
and a thermometer.

In the flask, dissolve 6.41 g (50 mmol) of 2-ethylcyclohexanol in 100 mL of acetone.

Cool the solution to 0-5°C using an ice-water bath.[5]

Slowly add the prepared Jones reagent dropwise from the dropping funnel to the stirred
alcohol solution.[1]
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e Maintain the reaction temperature below 20°C throughout the addition. The addition should
take approximately 30-60 minutes.

e Adistinct color change from the orange-red of the Cr(VI) reagent to the green of the Cr(lll)
species indicates the progress of the reaction.[1][7]

» Continue adding the reagent until the orange-red color persists for about 20 minutes,
indicating that the alcohol has been completely consumed.[8]

 After the addition is complete, remove the ice bath and stir the mixture at room temperature
for an additional 30 minutes.[1]

4.3. Work-up and Purification

e Quenching: Cool the reaction mixture in an ice bath and cautiously add isopropanol dropwise
to quench any excess oxidant. The addition is complete when the orange color disappears
and a green precipitate remains.[1][7]

» Solvent Removal: Remove the majority of the acetone using a rotary evaporator.

o Extraction: Add 100 mL of water to the residue and transfer the mixture to a separatory
funnel. Extract the aqueous layer three times with 50 mL portions of diethyl ether.[1]

e Washing: Combine the organic extracts and wash them successively with saturated sodium
bicarbonate solution and then with brine.[1]

e Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude
2-ethylcyclohexanone.

 Purification: The crude product can be further purified by distillation.

Data and Characterization

Table 1: Reaction Parameters and Expected Yield
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Parameter Value
Reaction Time ~1.5 - 2 hours
Reaction Temperature 0-20°C
Theoretical Yield 6.31g
Expected Actual Yield 85-95%

Table 2: Spectroscopic Data for 2-Ethylcyclohexanone

Technique

Expected Peaks

IR (Infrared) Spectroscopy

Strong C=0 stretch around 1710-1715 cm~1[9]

1H NMR (CDCls)

Multiplets at 6 0.9 (t, 3H), 1.2-2.4 (m, 11H)[10]
[11]

13C NMR (CDCls)

Peaks around ¢ 212 (C=0), 50 (CH), 42, 30, 28,
25, 23, 11 (CHz, CHs)[10]

Mass Spectrometry (MS)

Molecular ion (M*) peak at m/z = 126.10[9][12]

Safety Precautions

Extreme Hazard: Chromium trioxide (CrOs) and the prepared Jones reagent are highly toxic,

corrosive, and carcinogenic.[4][13] All operations must be conducted in a certified chemical

fume hood.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

chemical-resistant gloves (nitrile or neoprene), and chemical splash goggles.[14]

Handling: Avoid inhalation of dust or aerosols and prevent any contact with skin and eyes.

[13] Do not handle the material until all safety precautions have been read and understood.

[14][15]

Incompatible Materials: Jones reagent is a strong oxidizing agent. Keep it away from

combustible materials, organic solvents, and reducing agents to prevent fire or explosion.[4]
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[14]

* Waste Disposal: All chromium-containing waste must be collected in a designated hazardous
waste container and disposed of according to institutional and environmental regulations.
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Caption: Experimental workflow for the synthesis of 2-ethylcyclohexanone.
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Caption: Simplified mechanism of the Jones oxidation of a secondary alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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